2-(1H-benzo[d]imidazol-1-yl)-N-(2-((3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C23H18N6O2/c30-21(14-29-15-25-19-9-3-4-10-20(19)29)26-18-8-2-1-6-16(18)12-22-27-23(28-31-22)17-7-5-11-24-13-17/h1-11,13,15H,12,14H2,(H,26,30)
• InChI Key: YGFXAZAWICMUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CN=CC=C3)NC(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C23H18N6O2
• Molecular Weight: 410.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings can participate in pi stacking interactions and hydrogen bonding, which can influence the compound’s behavior in biological systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of nitrogen in the heterocyclic rings would likely make the compound a weak base.

Scientific Research Applications

Antitumor Activity

• Researchers have investigated the antitumor potential of this compound. . Some of these derivatives exhibited moderate to high inhibitory activities against cancer cells.

Antimicrobial Properties

• Bisbenzimidazole derivatives, including those related to our compound, have shown promising antimicrobial activity. .

Heterocyclic Synthesis

• Imidazoles play a crucial role in functional molecules used across various applications. .

Cancer Drug Discovery

• The hybrid scaffold combining quinoline and benzimidazole elements has been explored for its cytotoxicity against cancer cell lines. .

Molecular Probes and Imaging Agents

• .

Neurological Research

• Benzimidazole derivatives have been studied for their potential neuroprotective effects. .

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives are key components to functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals .

Mode of Action

Benzimidazole derivatives have been shown to inhibit microtubule assembly formation in certain cancer cell lines . This suggests that the compound may interact with its targets, leading to changes in cellular structures and processes.

Biochemical Pathways

It is known that benzimidazole derivatives can have a significant impact on various cellular processes, including cell growth and proliferation .

Result of Action

It has been suggested that benzimidazole derivatives can exhibit considerable cytotoxicity, with certain compounds showing significant activity against human prostate cancer cell lines .

Future Directions

Future research could involve synthesizing this compound and studying its biological activity. Given the presence of several functional groups that are common in pharmaceuticals, it could have potential as a therapeutic agent.